2-Chloro-4-methylquinoline-3-carboxylic acid

• IUPAC Name: 2-chloro-4-methylquinoline-3-carboxylic acid
• InChI: InChI=1S/C11H8ClNO2/c1-6-7-4-2-3-5-8(7)13-10(12)9(6)11(14)15/h2-5H,1H3,(H,14,15)
• InChI Key: SRVUMNXHIVGNGA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC2=CC=CC=C12)Cl)C(=O)O
• Molecular Formula: C11H8ClNO2
• Molecular Weight: 221.64 g/mol
• CAS RN: 773100-20-2

Description

2-Chloro-4-methylquinoline-3-carboxylic acid is a chemical compound with the CAS Number: 773100-20-2. It has a molecular weight of 221.64. The IUPAC name for this compound is 2-chloro-4-methyl-3-quinolinecarboxylic acid.

Molecular Structure Analysis

The InChI code for 2-Chloro-4-methylquinoline-3-carboxylic acid is 1S/C11H8ClNO2/c1-6-7-4-2-3-5-8 (7)13-10 (12)9 (6)11 (14)15/h2-5H,1H3, (H,14,15). This code provides a specific textual identifier for the compound’s molecular structure.

Physical And Chemical Properties Analysis

2-Chloro-4-methylquinoline-3-carboxylic acid is a powder at room temperature.

Scientific Research Applications

NMDA Receptor Antagonism

2-Carboxytetrahydroquinoline derivatives, closely related to 2-Chloro-4-methylquinoline-3-carboxylic acid, have been synthesized and evaluated for their antagonist activity at the glycine site on the NMDA receptor. These derivatives are derived from kynurenic acid and show varying potency influenced by their conformational effects. Introduction of specific substituents restores or enhances their antagonist activity, underlining their potential in binding studies related to the NMDA receptor (Carling et al., 1992).

Mass Spectrometric Studies

Substituted isoquinolines, which bear structural similarity to 2-Chloro-4-methylquinoline-3-carboxylic acid, have been studied for their unusual gas-phase reactions in mass spectrometers after electrospray ionization and collision-induced dissociation. These studies reveal the formation of carboxylic acids from bisubstituted isoquinolines, offering insights into the behavior of these compounds under mass spectrometric conditions and their potential applications in prolylhydroxylase inhibitor drug candidates (Thevis et al., 2008).

Novel Synthesis Methods

Research into the synthesis of 3-halo-2-phenylquinoline-4-carboxylic acids presents novel procedures that include the synthesis of 3-amino intermediates and subsequent halogen replacement. These methods provide good yields and open new pathways for the synthesis of compounds related to 2-Chloro-4-methylquinoline-3-carboxylic acid (Raveglia et al., 1997).

Photodegradation Studies

The study of photodegradation of quinolinecarboxylic herbicides in aqueous solutions, including 7-chloro-3-methylquinoline-8-carboxylic acid (QMe), provides insights into the environmental behavior and stability of these compounds under different irradiation conditions. This research is crucial for understanding the environmental impact and degradation pathways of quinolinecarboxylic acid derivatives (Pinna & Pusino, 2012).

Safety and Hazards

The compound has been classified as an eye irritant and skin irritant. It also has specific hazard statements: H302, H315, H319, H335. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Future Directions

While specific future directions for 2-Chloro-4-methylquinoline-3-carboxylic acid were not found in the search results, quinoline and its derivatives continue to be an area of interest in medicinal chemistry due to their versatile applications.

Mechanism of Action

Target of Action

Quinoline derivatives are known to interact with a variety of biological targets, contributing to their diverse pharmacological activities .

Mode of Action

Quinoline compounds generally participate in both electrophilic and nucleophilic substitution reactions . They can form salts with acids due to their weak tertiary base nature .

Biochemical Pathways

For instance, they can undergo reactions such as free radical bromination, nucleophilic substitution, and oxidation .

Result of Action

Quinoline derivatives are known to exhibit a wide range of biological activities, including anti-inflammatory, antibacterial, antifungal, antimalarial, and anticancer effects .